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Compound of Interest

Compound Name: Co-MOF-74

Cat. No.: B13728145 Get Quote

Co-MOF-74, a member of the highly porous M-MOF-74 series of metal-organic frameworks,

has garnered significant attention for its potential in various gas separation applications. Its

structure, characterized by one-dimensional hexagonal channels decorated with open metal

sites, provides preferential binding sites for specific gas molecules, leading to notable

selectivity in mixed-gas streams. This guide offers a comparative analysis of Co-MOF-74's

performance against other relevant adsorbent materials in key industrial separation scenarios,

supported by experimental data.

Performance in Key Gas Separations
The efficacy of Co-MOF-74 has been evaluated in several critical gas separation processes,

including the separation of carbon dioxide from methane and nitrogen, and the purification of

propylene from propane. Its performance is benchmarked against other M-MOF-74 analogues

(where M can be Mg, Ni, Cu, or Zn), as well as traditional adsorbents like Zeolite 13X and other

prominent MOFs such as ZIF-8.

Carbon Dioxide Capture (CO2/CH4 and CO2/N2
Separation)
The open metal sites within the MOF-74 series create strong adsorption sites for CO2. Among

the M-MOF-74 family, Mg-MOF-74 often exhibits the highest CO2 adsorption capacity due to

the strong interaction between CO2 and the Mg centers.[1] However, Co-MOF-74 also

demonstrates competitive performance. For instance, in CO/N2 separation, a closely related
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application, Co-MOF-74 activated at 300 °C shows a high CO adsorption capacity of 6.07

mmol/g and a remarkable CO/N2 selectivity of 384.[2] In CO2/N2 separation, bimetallic MOFs

such as Ni-Co-MOF-74 have been incorporated into mixed matrix membranes, demonstrating

the potential of cobalt-containing MOF-74 structures in this application.[3]

When compared to the industrial benchmark Zeolite 13X, M-MOF-74 materials, including the

magnesium analogue, have shown higher CO2 capacity and separation efficiency in dynamic

breakthrough experiments for CO2/CH4 mixtures.[4][5] While Mg-MOF-74 is often highlighted

for its high CO2 uptake, its stability in the presence of water can be a concern.[1]

Adsorben
t

Gas
Mixture

Temperat
ure (K)

Pressure
(bar)

CO2
Uptake
(mmol/g)

Selectivit
y

Referenc
e

Co-MOF-

74

CO/N2

(50:50)
298 1 6.07 (CO) 384 [2]

Ni-MOF-74 CO2/CH4 303.15 5 -
55.02

(kinetic)
[6]

Mg-MOF-

74

CO2/CH4

(20:80)
- -

Complete

separation
- [7]

Mg-MOF-

74
CO2/N2 303 - 3.70 - [8]

Zeolite 13X CO2/CH4 308 1

Lower than

Mg-MOF-

74

Lower than

Mg-MOF-

74

[4][5]

Ni-Co-

MOF-

74/PDMS

CO2/N2 - -

3188.25

(Barrer,

Permeabilit

y)

35.10 [3]

Table 1. Comparative performance of Co-MOF-74 and other adsorbents in CO2-related

separations. Note: Direct comparison is challenging due to varying experimental conditions

across studies. The data presented is indicative of the materials' performance.
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Propylene/Propane (C3H6/C3H8) Separation
The separation of propylene from propane is a crucial and energy-intensive process in the

petrochemical industry. The ability of MOFs to selectively adsorb propylene over propane is a

promising alternative to cryogenic distillation. Co-MOF-74 and its analogues exhibit good

affinity towards propylene due to the interaction of the double bond in propylene with the open

metal sites.

Studies have shown that Cu-MOF-74 exhibits a higher selectivity (12.7) and adsorption

capacity (7.6 mmol/g) for propylene compared to Co-MOF-74.[9] However, other cobalt-based

MOFs, like Co-gallate, have demonstrated exceptional performance in this separation,

achieving high-purity propylene (97.7%) in breakthrough experiments due to a high sieving

effect.[10][11] When compared to ZIF-8, another well-studied MOF for this separation, both

materials show promise, with ZIF-8 membranes exhibiting high propylene/propane separation

factors.[12][13][14][15]

Adsorben
t

Gas
Mixture

Temperat
ure (K)

Pressure
(kPa)

Propylen
e Uptake
(mmol/g)

Propylen
e/Propan
e
Selectivit
y

Referenc
e

Co-MOF-

74

C3H6/C3H

8
303 up to 100 < 7.6 < 12.7 [9]

Cu-MOF-

74

C3H6/C3H

8
303 up to 100 7.6 12.7 [9]

Co-gallate
C3H6/C3H

8 (50:50)
298 100 -

High

(Sieving)
[10][11]

ZIF-8

Membrane

C3H6/C3H

8
- - -

~60 to

~106
[12][14]

Zeolite 13X
C3H6/C3H

8
- -

Lower than

Cu-MOF-

74

- [16][17]
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Table 2. Comparative performance of Co-MOF-74 and other adsorbents in propylene/propane

separation.

Experimental Protocols
Detailed experimental methodologies are crucial for the accurate assessment and comparison

of adsorbent performance. Below are representative protocols for the synthesis of Co-MOF-74
and for conducting mixed-gas breakthrough experiments.

Synthesis and Activation of Co-MOF-74
A common method for synthesizing Co-MOF-74 is through a solvothermal reaction.[18][19]

Preparation of Solution: Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O) is dissolved in a

solvent mixture, typically composed of N,N-dimethylformamide (DMF), ethanol (EtOH), and

water (H₂O) in a 1:1:1 volume ratio.

Addition of Ligand: 2,5-dihydroxyterephthalic acid (H₄DOBDC) is added to the solution.

Solvothermal Synthesis: The resulting mixture is ultrasonicated until clear and then heated in

a Teflon-lined autoclave at approximately 121 °C for 24 hours.

Purification: After cooling, the crystalline product is collected by centrifugation and washed

multiple times with methanol (MeOH) to remove unreacted precursors and solvent molecules

from the pores.

Activation: The purified Co-MOF-74 is then activated to expose the open metal sites. This is

a critical step and is typically achieved by heating the material under vacuum. A

representative activation procedure involves heating at 160 °C for 4 hours under vacuum.

[18][19] For certain applications like CO/N2 separation, a higher activation temperature of

300 °C under vacuum has been shown to be more effective in removing all guest molecules

and coordinated solvent, leading to enhanced performance.[2]

Mixed-Gas Breakthrough Experiments
Breakthrough experiments are essential for evaluating the dynamic separation performance of

an adsorbent under conditions that mimic industrial processes.
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Adsorbent Packing: A known mass of the activated adsorbent (e.g., Co-MOF-74) is packed

into a column of specific dimensions. The bed is typically held in place with glass wool.

System Purging: The packed column is purged with an inert gas, such as helium, at a

specific temperature to remove any residual impurities.

Gas Mixture Introduction: A mixed-gas stream with a defined composition (e.g., 50:50

CO2/CH4) is introduced into the column at a constant flow rate and pressure.

Effluent Analysis: The composition of the gas exiting the column is continuously monitored

over time using a mass spectrometer or a gas chromatograph.

Breakthrough Curve Generation: The concentration of each gas component in the effluent is

plotted against time. The time it takes for a specific gas to "break through" the column (i.e.,

be detected at the outlet) is indicative of the adsorbent's capacity for that gas. The shape of

the breakthrough curve provides information about the mass transfer characteristics of the

system.

Regeneration: After saturation, the adsorbent can be regenerated by stopping the mixed-gas

flow and purging with an inert gas, often at an elevated temperature, to desorb the adsorbed

components.

Visualizing the Experimental Workflow
The following diagrams illustrate the key processes involved in the synthesis and evaluation of

Co-MOF-74 for mixed-gas separation.
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Synthesis and Activation of Co-MOF-74

Synthesis

Activation

Solution Preparation
(Co(NO₃)₂·6H₂O in DMF/EtOH/H₂O)

Ligand Addition
(H₄DOBDC)

Solvothermal Reaction
(121°C, 24h)

Purification
(Centrifugation & MeOH wash)

Heating under Vacuum
(e.g., 160°C, 4h)

Drying

Activated Co-MOF-74

Yields

Click to download full resolution via product page

Caption: Workflow for the synthesis and activation of Co-MOF-74.
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Mixed-Gas Breakthrough Experiment Workflow
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Caption: A typical workflow for a mixed-gas breakthrough experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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